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Compound of Interest

Ethyl 4-(1-Naphthyl)-2,4-
Compound Name:
dioxobutanoate

Cat. No.: B1438276

CAS Number: 1019379-49-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate is a keto-ester derivative featuring a naphthalene
moiety, a structural motif of significant interest in medicinal chemistry.[1] While direct and
extensive experimental data for this specific compound (CAS 1019379-49-7) is limited in
publicly available literature, its structural components—the 4-aryl-2,4-dioxobutanoate core and
the bulky naphthalene ring—suggest a strong potential for diverse and valuable biological
activities. The lipophilic nature of the naphthalene ring is known to facilitate interactions with
biological targets, a common characteristic among many bioactive naphthalene derivatives.[2]

This guide, therefore, serves as a comprehensive technical resource for researchers. It
consolidates the known physicochemical properties of Ethyl 4-(1-naphthyl)-2,4-
dioxobutanoate, provides a detailed, plausible synthetic route, and, by drawing on data from
structurally related analogues, explores its predicted biological activities and hypothesized
mechanisms of action. A key focus is placed on its potential as an inhibitor of enzymes
implicated in oncology, such as Src Kinase and Indoleamine 2,3-dioxygenase 1 (IDO1).
Furthermore, this document provides detailed, field-proven experimental protocols to enable
researchers to rigorously test these hypotheses and unlock the full potential of this promising
compound.
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Physicochemical and Safety Data

A thorough understanding of a compound's physical and chemical properties is foundational to
its application in a research setting. The following tables summarize the key identifiers and
properties for Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate.

ble 1: | Identificati

Identifier Value Source

CAS Number 1019379-49-7 [3]14]15]
ethyl 4-(naphthalen-1-yl)-2,4-

IUPAC Name yl 4-(nap ¥ [41[6]

dioxobutanoate

Molecular Formula

C16H1404

[3]4]

Molecular Weight

270.28 g/mol

[3]4]

Canonical SMILES

CCOC(=0)C(=0)CC(=0)C1=C
C=CC2=CC=CC=C21

[6]

InChl Key

ZZXPDQIRXRJIXEI-
UHFFFAOYSA-N

[6]

ble 2: licted Physicochemical :

Property Value Notes
Physical State Solid [7]
Refractive Index 1.529 [7]
Hydrogen Bond Donor Count 0 Computed
Hydrogen Bond Acceptor

Count 4 Computed
Rotatable Bond Count 5 Computed
LogP 2.3 Predicted

Safety and Handling
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While a specific Safety Data Sheet (SDS) for Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate is not
readily available, data from structurally similar compounds, such as other keto-esters and
naphthalene derivatives, can guide safe handling practices. All chemical products should be
handled with the recognition of having "unknown hazards and toxicity".[3]

General Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[8][9]

o Ventilation: Use only outdoors or in a well-ventilated area.[8][9] Explosion-proof general and
local exhaust ventilation is recommended.[8]

o Handling: Avoid contact with skin and eyes.[10] Avoid breathing dust, fumes, gas, mist,
vapors, or spray.[8][9] Wash hands and any exposed skin thoroughly after handling.[8]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools and take precautionary measures against static discharges.[8][11]

First Aid Measures:

If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[8][9]

 |If Swallowed: Rinse mouth. Get medical attention if you feel unwell.[9][10]
Storage:

o Store in a well-ventilated place. Keep container tightly closed in a dry and cool place.[8][10]
[11] For long-term stability and to maintain product quality, refrigeration is recommended.[10]

Synthesis and Purification

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1438276?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7366343/
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://www.fishersci.com/store/msds?partNumber=AC214010250&productDescription=ETHYL+2+4-DIOXOVALERATE+98%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://www.fishersci.com/store/msds?partNumber=AC203800050&countryCode=US&language=en
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC214010250&productDescription=ETHYL+2+4-DIOXOVALERATE+98%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.greenbook.net/19-56-43-18-01-2018-mp4N2004.pdf
https://www.fishersci.com/store/msds?partNumber=AC214010250&productDescription=ETHYL+2+4-DIOXOVALERATE+98%25&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC203800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214010250&productDescription=ETHYL+2+4-DIOXOVALERATE+98%25&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1438276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate can be reliably achieved via a
Claisen condensation reaction between a substituted acetophenone and diethyl oxalate, a

method that has proven effective for preparing various ethyl 2,4-dioxo-4-arylbutanoate
derivatives.[12]

Synthetic Workflow Diagram
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Starting Materials

1-Acetophenone Diethyl Oxalate Sodium Ethoxide in Ethanol

Reaction

Claisen Condensation

Reaction Mixture

Work-up &qurification

(Acidification (e.g., HzSO4D

:

(Extraction (e.g., DichloromethaneD

:

(Drying (e.g., NazSO4D

'

(Solvent EvaporatiorD

'

(Recrystallization (e.g., EthanolD

Final Broduct

Ethyl 4-(1-Naphthyl)-2,4-dioxobutanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Action mechanism and molecular design of indolepyrrodione inhibitors targeting IDO1 -
PMC [pmc.ncbi.nlm.nih.gov]

o 3. Structural Basis of Inhibitor Selectivity in Human Indoleamine 2,3-Dioxygenase 1 and
Tryptophan Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]

e 4. What are IDO1 inhibitors and how do they work? [synapse.patsnap.com]
o 5. researchgate.net [researchgate.net]

e 6. Ethyl 4-(1-Naphthyl)-2,4-dioxobutanoate | C16H1404 | CID 43186904 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate | C12H11FO4 | CID 596593 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 8. assets.greenbook.net [assets.greenbook.net]

e 9. WERCS Studio - Application Error [assets.thermofisher.com]
e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

e 12. jsciences.ut.ac.ir [jsciences.ut.ac.ir]

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-(1-
Naphthyl)-2,4-dioxobutanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1438276#ethyl-4-1-naphthyl-2-4-dioxobutanoate-cas-
number-1019379-49-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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